Cas no 1234844-99-5 ((2-Methylbenzo[b]thiophen-7-yl)methanol)
1234844-99-5 structure
Product Name:(2-Methylbenzo[b]thiophen-7-yl)methanol
CAS No:1234844-99-5
MF:C10H10OS
MW:178.250801563263
CID:1090465
PubChem ID:58566649
Update Time:2025-04-20
(2-Methylbenzo[b]thiophen-7-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (2-Methylbenzo[b]thiophen-7-yl)methanol
- (2-methyl-1-benzothiophen-7-yl)methanol
- SCHEMBL2434653
- A926153
- BYXQGOXXGLXLLT-UHFFFAOYSA-N
- 1234844-99-5
-
- Inchi: 1S/C10H10OS/c1-7-5-8-3-2-4-9(6-11)10(8)12-7/h2-5,11H,6H2,1H3
- InChI Key: BYXQGOXXGLXLLT-UHFFFAOYSA-N
- SMILES: S1C(C)=CC2C=CC=C(CO)C1=2
Computed Properties
- Exact Mass: 178.04523611g/mol
- Monoisotopic Mass: 178.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 48.5Ų
(2-Methylbenzo[b]thiophen-7-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM155205-1g |
(2-methylbenzo[b]thiophen-7-yl)methanol |
1234844-99-5 | 95% | 1g |
$720 | 2021-06-08 | |
| Chemenu | CM155205-1g |
(2-methylbenzo[b]thiophen-7-yl)methanol |
1234844-99-5 | 95% | 1g |
$602 | 2023-11-21 | |
| Alichem | A169004107-1g |
(2-Methylbenzo[b]thiophen-7-yl)methanol |
1234844-99-5 | 95% | 1g |
$675.80 | 2023-09-03 |
(2-Methylbenzo[b]thiophen-7-yl)methanol Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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